Cas no 281234-93-3 (4-(4-hydroxypiperidin-1-yl)benzoic acid)

• Product Name: 4-(4-hydroxypiperidin-1-yl)benzoic acid
• CAS No: 281234-93-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 4643701
• Update Time: 2025-08-05

4-(4-hydroxypiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxypiperidin-1-yl)benzoic acid
• Benzoic acid, 4-(4-hydroxy-1-piperidinyl)-

• Inchi： 1S/C12H15NO3/c14-11-5-7-13(8-6-11)10-3-1-9(2-4-10)12(15)16/h1-4,11,14H,5-8H2,(H,15,16)
• InChI Key： SZZFHKZWXOEDBA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2CCC(O)CC2)C=C1

Computed Properties

• Exact Mass: 221.105
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-hydroxypiperidin-1-yl)benzoic acid

4-(4-Hydroxypiperidin-1-yl)benzoic Acid: A Comprehensive Overview

4-(4-Hydroxypiperidin-1-yl)benzoic acid, identified by the CAS number 281234-93-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure combining a benzoic acid moiety with a hydroxypiperidine ring, has garnered attention due to its potential applications in drug development and as a precursor for advanced materials. Recent studies have shed light on its synthesis, properties, and functional applications, making it a subject of ongoing research.

The molecular structure of 4-(4-hydroxypiperidin-1-yl)benzoic acid is notable for its combination of aromatic and nitrogen-containing rings. The benzoic acid group provides acidic properties, while the hydroxypiperidine ring introduces hydrophilicity and potential for hydrogen bonding. This dual functionality makes the compound versatile in various chemical reactions and applications. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of drugs targeting central nervous system disorders.

Recent advancements in synthetic methodologies have improved the efficiency of producing 4-(4-hydroxypiperidin-1-yl)benzoic acid. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to achieve higher yields and faster reaction times. These methods not only enhance production scalability but also reduce environmental impact, aligning with current green chemistry principles.

In the realm of pharmacology, 4-(4-hydroxypiperidin-1-yl)benzoic acid has shown promise as a lead compound for developing drugs targeting neurodegenerative diseases. Its ability to modulate specific neurotransmitter systems has been highlighted in preclinical studies, suggesting potential therapeutic benefits. Additionally, its role as a chiral building block in asymmetric synthesis has expanded its utility in creating enantiomerically pure compounds, which are crucial for modern drug design.

Beyond pharmaceutical applications, this compound has found relevance in materials science. Its ability to form stable amorphous solids under certain conditions makes it a candidate for use in advanced drug delivery systems. Recent research has also explored its potential as a component in polymeric materials, where its functional groups can contribute to improved mechanical properties and biocompatibility.

The environmental impact of synthesizing and using 4-(4-hydroxypiperidin-1-yl)benzoic acid is another area of active investigation. Studies are underway to assess its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. These efforts are critical for addressing regulatory requirements and minimizing ecological footprint.

In conclusion, 4-(4-hydroxypiperidin-1-yl)benzoic acid, with its unique chemical properties and diverse applications, continues to be a focal point for scientific research. As advancements in synthesis techniques and understanding of its biological effects progress, this compound holds the potential to contribute significantly to both therapeutic development and material innovation. Its multifaceted nature underscores the importance of ongoing exploration to unlock further applications and optimize its utilization across various industries.